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Compound of Interest

Compound Name: MF-095

Cat. No.: B15583068

For Researchers, Scientists, and Drug Development Professionals

Introduction

MF-095 is a crucial control probe for its corresponding active molecule, MF-094, a potent
inhibitor of ubiquitin-specific protease 30 (USP30).[1] In in vitro studies, accurate and
consistent preparation of a stock solution of MF-095 is paramount to ensure the reliability and
reproducibility of experimental results. These application notes provide a detailed protocol for
the preparation of a stock solution of MF-095, along with its chemical and physical properties,
to facilitate its use in various in vitro assays.

Physicochemical Properties of MF-095

A comprehensive understanding of the physicochemical properties of MF-095 is essential for its
proper handling and use in experimental settings. The key properties are summarized in the
table below.

© 2025 BenchChem. All rights reserved. 1/7 Tech Support


https://www.benchchem.com/product/b15583068?utm_src=pdf-interest
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.medkoo.com/products/49237
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/product/b15583068?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15583068?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Methodological & Application

Check Availability & Pricing

Property

Value

Reference

Chemical Name

(S)-N-(1-((5-(N-(tert-
butyl)sulfamoyl)naphthalen-1-
yl)amino)-1-oxo-3-
phenylpropan-2-

yl)cyclopropanecarboxamide

[1]

Molecular Formula C27H31N304S [1]
Molecular Weight 493.62 g/mol [11[2]
Appearance White to beige powder [2]
Purity >98% (HPLC) [2]
Solubility DMSO: 2 mg/mL [2]
Storage Store at 2-8°C for the solid. [2]

Experimental Protocol: Preparation of a 10 mM MF-
095 Stock Solution in DMSO

This protocol outlines the steps to prepare a 10 mM stock solution of MF-095 in dimethyl

sulfoxide (DMSOQ). This concentration is a common starting point for serial dilutions in various

in vitro assays.

Materials

MF-095 powder (=98% purity)

Anhydrous/molecular sieve-dried Dimethyl Sulfoxide (DMSO)

Microcentrifuge tubes (e.g., 1.5 mL)

Calibrated micropipettes and sterile, filter-barrier pipette tips

Analytical balance

Vortex mixer
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o Personal Protective Equipment (PPE): lab coat, safety glasses, and gloves

Procedure

» Equilibration: Before opening, allow the vial of MF-095 powder to equilibrate to room
temperature for at least 15-20 minutes. This prevents the condensation of moisture onto the
compound.

e Weighing: Tare a clean, dry microcentrifuge tube on an analytical balance. Carefully weigh
the desired amount of MF-095 powder. For example, to prepare 1 mL of a 10 mM stock
solution, you would need 4.936 mg of MF-095.

o Calculation:

Volume (L) x Concentration (mol/L) = Moles

0.001 L x 0.010 mol/L = 0.00001 mol

Moles x Molecular Weight ( g/mol ) = Mass (g)

0.00001 mol x 493.62 g/mol = 0.004936 g = 4.936 mg

o Solvent Addition: Add the calculated volume of anhydrous DMSO to the microcentrifuge tube
containing the MF-095 powder. For the example above, add 1 mL of DMSO.

» Dissolution: Tightly cap the tube and vortex thoroughly for 1-2 minutes until the powder is
completely dissolved. A clear solution should be observed.[2]

e Storage:
o For short-term storage (days to weeks), store the stock solution at 0-4°C.[1]

o For long-term storage (months to years), aliquot the stock solution into smaller, single-use
volumes and store at -20°C.[1] Avoid repeated freeze-thaw cycles.

Visualization of Experimental Workflow

The following diagram illustrates the key steps in the preparation of the MF-095 stock solution.
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Caption: Workflow for MF-095 Stock Solution Preparation.

Application in In Vitro Studies

The prepared MF-095 stock solution can be used as a negative control in various in vitro
assays designed to investigate the effects of its active counterpart, MF-094, an inhibitor of the
deubiquitinating enzyme USP30. As MF-095 is a control probe, it is expected to be inactive or
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have significantly reduced activity compared to MF-094 in assays monitoring USP30 function
and downstream signaling pathways.

Example Sighaling Pathway Context

The diagram below illustrates a simplified representation of a signaling pathway involving
USP30, where MF-094 would act as an inhibitor and MF-095 would serve as a control.
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Caption: Simplified USP30 Signaling Pathway.
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Safety Precautions

¢ Always handle MF-095 and DMSO in a well-ventilated area, preferably within a chemical
fume hood.

o Wear appropriate personal protective equipment (PPE), including a lab coat, safety glasses,
and chemical-resistant gloves.

¢ Consult the Safety Data Sheet (SDS) for MF-095 for comprehensive safety and handling
information.

 DMSO is a powerful solvent and can facilitate the absorption of other chemicals through the
skin. Exercise caution when handling.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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